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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227 Get Quote

Technical Guide: Mordant Orange 6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mordant Orange 6 (C.I. 26520), a

double azo dye. The document details its chemical and physical properties, provides a

comprehensive synthesis protocol, and outlines its application as a pH indicator.

Core Properties of Mordant Orange 6
Mordant Orange 6 is a synthetic dye primarily utilized in the textile industry for coloring wool,

silk, nylon, leather, and fur.[1][2] Its chemical structure and properties also lend it to

applications in analytical chemistry.

Physicochemical and Identification Data
The quantitative properties of Mordant Orange 6 are summarized in the table below for easy

reference.
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Property Value Citations

IUPAC Name

Disodium 5-((4-(4-

sulfonatophenyl)diazenyl)phen

yl)diazenyl)-2-

hydroxybenzoate

Synonyms

C.I. Mordant Orange 6, Acid

Chrome Orange G, Chrome

Orange GR

[1][2]

C.I. Number 26520 [1]

CAS Registry Number 3564-27-0

Molecular Formula C₁₉H₁₂N₄Na₂O₆S

Molecular Weight 470.37 g/mol

Appearance Red-orange powder

Melting Point >300 °C

Maximum Wavelength (λmax) 381 nm

pKa 11.49, 11.71 (at 25°C)

Solubility

Soluble in water (80 g/L at

80°C); slightly soluble in

ethanol and acetone.

Experimental Protocols
Synthesis of Mordant Orange 6
The manufacturing process for Mordant Orange 6 involves a two-step diazo coupling reaction.

The protocol below is based on the established chemical synthesis pathway.

Step 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

Preparation of Diazo Component: Dissolve a molar equivalent of 4-((4-

Aminophenyl)diazenyl)benzenesulfonic acid in a dilute solution of sodium carbonate.
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Cooling: Chill the solution to 0-5°C in an ice bath with constant stirring.

Diazotization: Slowly add a stoichiometric amount of a pre-chilled sodium nitrite (NaNO₂)

solution. Following this, add concentrated hydrochloric acid (HCl) dropwise while maintaining

the temperature below 5°C until the solution is acidic to litmus paper.

Reaction: Continue stirring the mixture in the ice bath for 30 minutes to ensure the complete

formation of the diazonium salt.

Step 2: Azo Coupling

Preparation of Coupling Component: In a separate vessel, dissolve a molar equivalent of 2-

Hydroxybenzoic acid (salicylic acid) in a dilute sodium hydroxide (NaOH) solution.

Cooling: Cool this solution to 0-5°C in an ice bath.

Coupling Reaction: Slowly add the previously prepared cold diazonium salt solution to the

cold salicylic acid solution with vigorous stirring. The pH of the mixture should be maintained

in the alkaline range.

Precipitation: The dye will precipitate as the coupling reaction proceeds. Continue stirring for

1-2 hours in the ice bath.

Isolation and Purification: Isolate the precipitated Mordant Orange 6 dye by filtration. Wash

the solid product with a cold brine solution to remove impurities.

Drying: Dry the final product in an oven at a controlled temperature (e.g., 60-80°C) to yield a

red-orange powder.
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Caption: Workflow for the synthesis of Mordant Orange 6.
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Application as a pH Indicator
Mordant Orange 6 can be used as a pH indicator, exhibiting a distinct color change in alkaline

conditions.

Protocol for Indicator Solution Preparation:

Preparation: Prepare a 0.1% (w/v) solution of Mordant Orange 6 by dissolving 0.1 g of the

dye powder in 100 mL of deionized water.

Storage: Store the solution in a clearly labeled, sealed container at room temperature,

protected from light.

Usage:

Add 2-3 drops of the indicator solution to the analyte solution.

Observe the color change as the pH is adjusted. The solution will transition from yellow to

red as the pH increases from 10.5 to 12.0.

pH < 10.5

Transition Range
(pH 10.5 - 12.0)

Increase pH

pH > 12.0

Decrease pH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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